Cas no 83699-45-0 (Carbamimidothioic acid,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl ester, monohydrobromide(9CI))

• Product name: Carbamimidothioic acid,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl ester, monohydrobromide(9CI)
• CAS No: 83699-45-0
• MF: C₁₄H₂₃N₃OS^.HBr
• MW: 362.32886
• CID: 727970
• PubChem ID: 3068711

Carbamimidothioic acid,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl ester, monohydrobromide(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl ester, monohydrobromide(9CI)
• 2-((Tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)amino)ethyl carbamimido thioate HBr
• 2-(adamantane-1-carbonylamino)ethyl carbamimidothioate,hydrobromide
• DTXSID20232528
• 83699-45-0
• Carbamimidothioic acid, 2-((tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)amino)ethyl ester, monohydrobromide
• 2-((Tricyclo(3.3.1.1(sup 3,7))dec-1-ylcarbonyl)amino)ethyl carbamimidothioate HBr

• Inchi： InChI=1S/C14H23N3OS.BrH/c15-13(16)19-2-1-17-12(18)14-6-9-3-10(7-14)5-11(4-9)8-14;/h9-11H,1-8H2,(H3,15,16)(H,17,18);1H
• InChI Key： AOCFIFGBVQLIKS-UHFFFAOYSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)C(=O)NCCSC(=N)N.Br

Computed Properties

• Exact Mass: 361.082
• Monoisotopic Mass: 361.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų